Cas no 1616506-46-7 (N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide)

• Product Name: N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide
• CAS No: 1616506-46-7
• MF: C₂₃H₂₁ClN₂O₂
• MW: 392.878044843674
• CID: 4609281
• Update Time: 2025-05-20

N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzoyl-4-chlorophenyl)-2-{[(1S)-1-phenylethyl]amino}acetamide
• N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide

• Inchi： 1S/C23H21ClN2O2/c1-16(17-8-4-2-5-9-17)25-15-22(27)26-21-13-12-19(24)14-20(21)23(28)18-10-6-3-7-11-18/h2-14,16,25H,15H2,1H3,(H,26,27)/t16-/m0/s1
• InChI Key： NEOBKRYJEBKVCY-INIZCTEOSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1)(=O)CN[C@H](C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 392.129
• Monoisotopic Mass: 392.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide

N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide (CAS No. 1616506-46-7): An Overview

N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide (CAS No. 1616506-46-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a benzoyl group, a chlorophenyl moiety, and an amino acid derivative. These structural elements contribute to its pharmacological properties and make it a valuable candidate for further research and development.

The chemical structure of N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide is composed of a benzoyl group attached to a 4-chlorophenyl ring, which is further substituted with an amide linkage to a 2-aminoethyl group. The (1S)-1-phenylethylamino moiety adds chirality to the molecule, which can influence its biological activity and selectivity. The presence of these functional groups suggests that the compound may exhibit specific interactions with biological targets, such as enzymes or receptors.

Recent studies have explored the pharmacological properties of N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This activity suggests that it may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Oxidative stress plays a significant role in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide can scavenge free radicals and reduce oxidative damage in cellular models. This property makes it a promising candidate for further investigation in the context of oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide has also been evaluated for its cytotoxic effects on cancer cells. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway.

The pharmacokinetic profile of N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide has also been studied to assess its suitability for therapeutic use. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

However, it is important to note that while N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide shows promise in preclinical studies, further research is needed to fully understand its safety and efficacy in humans. Clinical trials will be essential to evaluate its therapeutic potential and identify any potential side effects or contraindications.

In conclusion, N-(2-Benzoyl-4-chlorophenyl)-2-{(1S)-1-phenylethylamino}acetamide (CAS No. 1616506-46-7) is a promising compound with diverse pharmacological activities. Its anti-inflammatory, antioxidant, and cytotoxic properties make it a valuable candidate for further research and development in the field of medicinal chemistry. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.